Cas no 83293-77-0 (2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione)

• Product Name: 2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
• CAS No: 83293-77-0
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 988732
• PubChem ID: 288087
• Update Time: 2025-04-20

2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
• 2-(2-hydroxyethylsulfanyl)naphthalene-1,4-dione
• NSC148596
• NSC-148596
• 1, 2-[(2-hydroxyethyl)thio]-
• Q27463908
• SCHEMBL2599403
• CHEMBL4475735
• 83293-77-0
• DTXSID80302094

• Inchi： 1S/C12H10O3S/c13-5-6-16-11-7-10(14)8-3-1-2-4-9(8)12(11)15/h1-4,7,13H,5-6H2
• InChI Key： IBLOZMPODBITIK-UHFFFAOYSA-N
• SMILES： S(CCO)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 234.03506535g/mol
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.7Ų